![molecular formula C9H10BrClN4 B13716673 3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride](/img/structure/B13716673.png)
3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride
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Overview
Description
3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride is a heterocyclic compound that belongs to the pyrazole family. Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride typically involves the reaction of 5-bromo-3-methyl-2-pyridinecarboxaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized to form the pyrazole ring
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product .
Chemical Reactions Analysis
Types of Reactions
3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom at the 5-position of the pyridyl ring can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form amines.
Cyclization Reactions: The amino group can participate in cyclization reactions to form more complex heterocyclic structures.
Common Reagents and Conditions
Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.
Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reducing Agents: Common reducing agents include sodium borohydride and lithium aluminum hydride.
Major Products Formed
Substituted Pyrazoles: Substitution reactions yield various substituted pyrazoles depending on the nucleophile used.
Oxides and Amines: Oxidation and reduction reactions yield oxides and amines, respectively.
Cyclized Products: Cyclization reactions yield more complex heterocyclic compounds.
Scientific Research Applications
3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
Molecular Formula |
C9H10BrClN4 |
---|---|
Molecular Weight |
289.56 g/mol |
IUPAC Name |
5-(5-bromo-3-methylpyridin-2-yl)-1H-pyrazol-3-amine;hydrochloride |
InChI |
InChI=1S/C9H9BrN4.ClH/c1-5-2-6(10)4-12-9(5)7-3-8(11)14-13-7;/h2-4H,1H3,(H3,11,13,14);1H |
InChI Key |
UVSAUWXFKUZAQW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CN=C1C2=CC(=NN2)N)Br.Cl |
Origin of Product |
United States |
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